N-(4-methylbenzo[d]thiazol-2-yl)-4-phenoxy-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-4-phenoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C27H21N3O2S/c1-19-7-5-11-24-25(19)29-27(33-24)30(18-20-8-6-16-28-17-20)26(31)21-12-14-23(15-13-21)32-22-9-3-2-4-10-22/h2-17H,18H2,1H3
• InChI Key: AHADEKSRBVWSHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C27H21N3O2S
• Molecular Weight: 451.5 g/mol
• CAS No.: 922828-05-5

Description

N-(4-methylbenzo[d]thiazol-2-yl)-4-phenoxy-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of benzamides and has been studied extensively for its biological and chemical properties.

Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 Inhibition

N-(4-methylbenzo[d]thiazol-2-yl)-4-phenoxy-N-(pyridin-3-ylmethyl)benzamide has been identified as a potent and selective inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. This inhibition plays a critical role in various cancer therapies, as it impacts tumor growth and metastasis. The compound demonstrates excellent kinase selectivity and shows promising in vivo efficacy in human lung and colon carcinoma xenograft models (Borzilleri et al., 2006).

Anticancer Activity

Several derivatives of this compound have been synthesized and evaluated for their anticancer activity. These compounds have shown moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer, indicating their potential as chemotherapeutic agents (Ravinaik et al., 2021).

Synthesis and Cytotoxic Evaluation

The compound has been used in the synthesis of various substituted sulfonamide Schiff bases. These synthesized compounds have been evaluated for their cytotoxic activity against human breast cancer cell lines, demonstrating significant potential in cancer treatment (Govindaraj et al., 2021).

Synthesis of Heterocyclic Compounds

The compound has been utilized in the synthesis of various heterocyclic compounds, including pyrido[3,2-f][1,4]thiazepines. These synthesized compounds have been characterized using spectral and chemical methods, indicating the compound's versatility in the creation of novel chemical entities (Faty et al., 2011).

Mycobacterium Tuberculosis GyrB Inhibitors

Thiazole-aminopiperidine hybrid analogues, including derivatives of this compound, have been designed and synthesized. These compounds show promising activity against Mycobacterium tuberculosis, specifically inhibiting the GyrB ATPase and DNA gyrase, which is vital for the development of new antituberculosis agents (Jeankumar et al., 2013).